Cas no 159264-96-7 (1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-)

1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- structure
159264-96-7 structure
Product Name:1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
CAS No:159264-96-7
MF:C18H18O2
MW:266.334325313568
CID:216580
PubChem ID:197364
Update Time:2025-04-19

1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
    • 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-3-phenylpropan-1-one
    • 1-(2,3-Dihydro-2-methyl-5-benzofuranyl)-3-phenyl-1-propanone
    • 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane
    • BRN 7252459
    • DTXSID50936082
    • Oprea1_358608
    • AKOS003592527
    • 2-M-PP-B
    • 159264-96-7
    • 1-Propanone, 1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
    • Inchi: 1S/C18H18O2/c1-13-11-16-12-15(8-10-18(16)20-13)17(19)9-7-14-5-3-2-4-6-14/h2-6,8,10,12-13H,7,9,11H2,1H3
    • InChI Key: BIDJZAWEWJHSNW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(CCC3C=CC=CC=3)=O)=CC=2CC1C

Computed Properties

  • Exact Mass: 266.13074
  • Monoisotopic Mass: 266.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 436.5°C at 760 mmHg
  • Flash Point: 196.3°C
  • Refractive Index: 1.579
  • PSA: 26.3
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